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Compound of Interest

Compound Name: Lycopodium

Cat. No.: B1140326

For researchers, scientists, and drug development professionals, the safe handling and
disposal of all laboratory materials is paramount. This guide provides essential safety and
logistical information for the proper disposal of Lycopodium powder, a flammable solid that
requires specific handling to mitigate risks, including potential dust explosions.

Hazard and Disposal Summary

Lycopodium powder is a flammable solid that can form explosive mixtures with air.[1][2]
Proper disposal is crucial to ensure laboratory safety and environmental protection. Disposal
must always be in accordance with federal, state, and local regulations.[1][3][4]
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Characteristic Datal/information Source

UN Number UN1325 [4][5]

o Flammable solid, organic,
UN Proper Shipping Name ) [5]
n.o.s. (lycopodium)

Hazard Class 4.1 (Flammable Solid)

] Flammable solid, potential for
Primary Hazards _ [1]2][6]
dust explosion.[1][2][6]

o Strong oxidizing agents, acids,
Incompatibilities _ [1]12]
alkalies.[1][2]

Water spray, dry chemical,
carbon dioxide, alcohol- (11041071
resistant foam.[1][4][7]

Recommended Extinguishing
Media

Dispose of in a manner
consistent with federal, state,
) ) and local regulations.[1][3][4]
Disposal Recommendation ) [11[3114]
Contact a licensed
professional waste disposal

service.[3]

Disposal Protocol

While specific experimental protocols for the disposal of Lycopodium powder are not typically
published, the following procedural steps are derived from safety data sheets and laboratory
safety guidelines. The primary goal is to manage the material as a flammable solid waste,
preventing dust generation and ignition.

Step 1: Waste ldentification and Segregation

o Characterize the Waste: Identify the waste as Lycopodium powder, a flammable solid. Note
any contamination with other chemicals.

o Segregate: Do not mix Lycopodium powder waste with other waste streams, especially
incompatible materials like strong oxidizers.[1][2] Collect it in a dedicated, properly labeled

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.spectrumchemical.com/media/sds/LY101_AGHS.PDF
https://sds.aquaphoenixsci.com/SDS/185751_LY3000_CanadaSDS_en_2018-01-29.pdf
https://sds.aquaphoenixsci.com/SDS/185751_LY3000_CanadaSDS_en_2018-01-29.pdf
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci234/Msds/LycopodiumBarlappsporen.pdf
https://www.chemos.de/import/data/msds/GB_en/8023-70-9-A0069074-GB-en.pdf
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci234/Msds/LycopodiumBarlappsporen.pdf
https://www.chemos.de/import/data/msds/GB_en/8023-70-9-A0069074-GB-en.pdf
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci234/Msds/LycopodiumBarlappsporen.pdf
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci234/Msds/LycopodiumBarlappsporen.pdf
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://www.spectrumchemical.com/media/sds/LY101_AGHS.PDF
https://lkstevens-wa.safeschoolssds.com/document/repo/e62a3658-c96c-11e2-9b6e-d8d230712f36
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://www.spectrumchemical.com/media/sds/LY101_AGHS.PDF
https://lkstevens-wa.safeschoolssds.com/document/repo/e62a3658-c96c-11e2-9b6e-d8d230712f36
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25396.pdf
https://www.spectrumchemical.com/media/sds/LY101_AGHS.PDF
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25396.pdf
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25396.pdf
https://www.spectrumchemical.com/media/sds/LY101_AGHS.PDF
https://www.benchchem.com/product/b1140326?utm_src=pdf-body
https://www.benchchem.com/product/b1140326?utm_src=pdf-body
https://www.benchchem.com/product/b1140326?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Lycopodium%20Powder.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci234/Msds/LycopodiumBarlappsporen.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

waste container.
Step 2: Personal Protective Equipment (PPE)
Before handling Lycopodium powder for disposal, ensure the following PPE is worn:
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

o Respiratory Protection: If there is a risk of dust generation, use a NIOSH-approved
respirator.[1][5]

» Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1]
Step 3: Waste Collection and Containment

o Container Selection: Use a clean, dry, and suitably labeled container for disposal.[1] The
container should be grounded/bonded during transfer to prevent static discharge.[4][8]

e Minimize Dust: When transferring the powder to the waste container, do so in a well-
ventilated area, such as a chemical fume hood, to minimize dust generation and
accumulation.[1][4] Avoid any actions that could create a dust cloud.

o Wetting (Optional but Recommended): To further reduce the risk of a dust explosion, the
powder can be wetted with a non-reactive liquid (such as water, if compatible with any
contaminants) to form a slurry before collection.

e Secure Closure: Tightly close the container.[1][2]
Step 4: Spill Management
In the event of a spill, follow these procedures:

» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area (e.g.,
open flames, sparks, hot surfaces).[4][6]

» Ventilate the Area: Ensure adequate ventilation.[1]
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e Clean-up:
o Clean up spills immediately.[1]
o Use a dust suppressant agent if sweeping is necessary.[1]

o Alternatively, and preferably, use a vacuum cleaner equipped with a HEPA filter and rated
for combustible dust.[3]

o Place the swept or vacuumed material into a suitable, clean, dry, and closed container for
disposal.[1]

Step 5: Final Disposal

o Storage: Store the sealed waste container in a cool, dry, well-ventilated area away from heat
and ignition sources.[4][8]

» Professional Disposal: Arrange for the collection and disposal of the waste through a
licensed professional waste disposal service.[3] It is the responsibility of the waste generator
to properly characterize the waste according to applicable regulations.[3][5]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Lycopodium powder.
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Caption: Workflow for the safe disposal of Lycopodium powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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